5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 5-ethyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C13H12N4O/c1-2-16-9-14-12-11(13(16)18)8-15-17(12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key: BZPKHSCJYMKYJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C(C1=O)C=NN2C3=CC=CC=C3
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one, also known as EPPP, is a chemical compound that has been widely studied for its potential applications in the field of neuroscience. EPPP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one acts as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft back into the presynaptic neuron. By inhibiting this transporter, this compound increases the concentration of dopamine in the synaptic cleft, leading to increased activation of postsynaptic dopamine receptors.
Biochemical and Physiological Effects:
In addition to its effects on the dopamine system, this compound has been found to modulate the function of other neurotransmitter systems in the brain, including the serotonin and norepinephrine systems. This compound has also been found to have effects on ion channels and receptors in the brain, leading to changes in neuronal excitability and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its high potency and specificity for the dopamine transporter, which allows for precise manipulation of dopamine signaling. However, this compound has also been found to have off-target effects on other neurotransmitter systems, which can complicate interpretation of results. Additionally, this compound has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several promising directions for future research on 5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one. One area of focus is the development of more selective dopamine transporter inhibitors, which could provide more precise tools for investigating dopamine signaling. Another area of interest is the potential use of this compound in the treatment of neurological and psychiatric disorders, such as Parkinson's disease and addiction. Finally, further research is needed to fully understand the complex effects of this compound on neurotransmitter systems and neuronal function.

Synthesis Methods

5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one can be synthesized using a variety of methods, including the reaction of 5-ethyl-2,4-diaminopyrimidine with phenylisocyanate, or the reaction of 5-ethyl-2,4-diaminopyrimidine with ethyl chloroformate and phenylhydrazine. The purity and yield of the synthesized compound can be optimized through careful control of reaction conditions.

Scientific Research Applications

5-Ethyl-1-phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one has been studied extensively for its potential use as a tool to investigate the function of certain neurotransmitter systems in the brain. Specifically, this compound has been used to study the function of the dopamine system, which is involved in a range of behaviors including reward processing, motivation, and movement control. This compound has also been studied as a potential treatment for Parkinson's disease, a neurological disorder characterized by the degeneration of dopamine-producing neurons.